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Compound of Interest

Compound Name: Hexadecyl methacrylate

Cat. No.: B1362466

An In-depth Technical Guide to Hexadecyl Methacrylate

CAS Number: 2495-27-4

This technical guide provides a comprehensive overview of Hexadecyl Methacrylate (HMA), a
versatile monomer with significant applications in polymer chemistry, materials science, and
drug delivery systems. This document is intended for researchers, scientists, and professionals
in drug development, offering detailed information on its properties, synthesis, and
experimental applications.

Chemical and Physical Properties

Hexadecyl methacrylate, also known as cetyl methacrylate, is the ester of methacrylic acid
and hexadecanol.[1][2][3][4] Its long alkyl chain imparts hydrophobic properties, making it a
valuable component in the synthesis of polymers with specific solubility and thermal
characteristics.

General Properties

The fundamental properties of hexadecyl methacrylate are summarized in the table below.
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Property Value Source

CAS Number 2495-27-4 [L12][31[5]

Molecular Formula C20H3802 [11[2][5]

Molecular Weight 310.51 g/mol [11[2]
hexadecyl 2-methylprop-2-

|UPAC Name Y S meTIpTop [1][31(5]
enoate
Cetyl methacrylate, Palmityl

Synonyms [1112114]
methacrylate

Appearance Clear, colorless liquid/oll [1112][3]

Physicochemical Data

Quantitative physicochemical data for hexadecyl methacrylate is crucial for experimental

design and modeling.

Parameter Value Conditions Source
Melting Point 15°C [11[2]
Boiling Point 190-191 °C @ 5 Torr [2]
Density 0.8612 g/cm?3 @ 20 °C [2]
Refractive Index ~1.4498 estimate [1]
Flash Point 168.8 °C [2]
Vapor Pressure 0.06 Pa @ 20 °C [1]
LogP 8.64 @ 20°C [1]
Viscosity 6.24 mmz/s [1]

Synthesis and Polymerization
Synthesis of Hexadecyl Methacrylate Monomer
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Hexadecyl methacrylate is typically synthesized via the esterification of methacrylic acid or
transesterification of methyl methacrylate with 1-hexadecanol (cetyl alcohol).[1] An acid
catalyst, such as sulfuric acid, is often employed, and an inhibitor like hydroquinone is used to
prevent premature polymerization of the monomer during the reaction.

The general workflow for the synthesis of a long-chain alkyl methacrylate like octadecyl
methacrylate, which is analogous to hexadecyl methacrylate synthesis, is outlined below.
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Reactants & Reagents

Methyl Methacrylate Acid Catalyst Inhibitor

1-Hexadecanol (or Methacrylic Acid) (e.g., H2S0a) (e.g., Hydroguinone)
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Caption: General workflow for the synthesis of hexadecyl methacrylate.
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Polymerization of Hexadecyl Methacrylate

Poly(hexadecyl methacrylate) (PHMA) and its copolymers are synthesized through various
polymerization techniques. Free-radical polymerization is a common method. Advanced
techniques like Atom Transfer Radical Polymerization (ATRP) can also be used to achieve well-
defined polymer architectures.[6][7]

This protocol is based on a general procedure for synthesizing long-chain poly(alkyl
methacrylate)s.[8]

o Preparation: Dissolve the desired mass of hexadecyl methacrylate monomer in a suitable
solvent (e.g., toluene) within a two or three-necked round-bottom flask equipped with a
condenser and a nitrogen inlet.[8]

e [Initiator Addition: Add the initiator, such as 2,2'-azobisisobutyronitrile (AIBN), typically at 1-2
mol% relative to the monomer.[8][9]

 Inert Atmosphere: Bubble nitrogen gas through the solution for at least 15-20 minutes to
remove dissolved oxygen, which can inhibit the polymerization.[8]

e Reaction: Immerse the flask in a preheated oil bath (e.g., 70°C) and maintain constant
stirring under a nitrogen atmosphere for a specified duration (e.g., 5 hours).[8]

e Termination and Precipitation: After the reaction period, cool the mixture and pour it into a
large volume of a non-solvent, such as cold methanol, with vigorous stirring to precipitate the
polymer.

 Purification: The precipitated polymer is collected by filtration and can be further purified by
re-dissolving it in a solvent like chloroform or toluene and re-precipitating it in methanol.

e Drying: Dry the final polymer product under vacuum at an elevated temperature (e.g., 70°C)
until a constant weight is achieved.

The polymerization process can be visualized as a sequence of steps from initiation to the final
purified polymer.
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Caption: Workflow for free-radical solution polymerization of HMA.

Applications in Research and Drug Development

The unique properties of HMA and its polymers make them suitable for a variety of specialized
applications.

Drug Delivery Systems

Methacrylate-based polymers are widely used as pharmaceutical excipients in drug delivery.
[10] They play roles in modifying pharmacokinetic profiles and enabling controlled or site-
specific drug release.[10][11] The hydrophobic nature of the hexadecyl chain in PHMA can be
exploited to form nanoparticles or micelles for the encapsulation of poorly water-soluble drugs,
potentially improving their bioavailability.[10] Copolymers containing HMA can be designed to
be pH-sensitive, offering a strategy for triggered drug release in specific physiological
environments.[11]

Dental and Biomedical Materials

Long-chain alkyl methacrylates are incorporated into dental resins.[12] For example,
dimethylaminohexadecyl methacrylate (DMAHDM), a derivative, has shown strong
antimicrobial potential when copolymerized into dental materials by disrupting bacterial cell
membranes.[12] This suggests that HMA-containing copolymers could be developed for
applications requiring antimicrobial surfaces.

Industrial Applications

HMA and its polymers are used as lubricating oil additives, where they function as pour point
depressants and viscosity index improvers.[1] Additionally, copolymers of HMA have been
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synthesized to create high oil-absorbing resins, which are valuable for addressing oil spills and
industrial pollution.[9]

Safety and Handling

Hexadecyl methacrylate requires careful handling in a laboratory setting. It is classified as a
skin and eye irritant and may cause respiratory irritation.[1][13][14]

Hazard Information

Hazard Statement Code Source
Causes skin irritation H315 [1][14]
Causes serious eye irritation H319 [1][13]
May cause respiratory irritation ~ H335 [1][14]

Recommended Safety Precautions

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[13][15]

e Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[13][16]
o Skin Protection: Wear suitable protective gloves and clothing.[13][16]

o Respiratory Protection: If exposure limits are exceeded, use a NIOSH/MSHA-approved
respirator.[16]

» Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.
Keep away from sources of ignition.[13][16]

e Storage: Store in a cool, dry, well-ventilated place away from incompatible substances and
UV light. Keep containers tightly closed.[15][16] The monomer should generally not be stored
for longer than one year.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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